2-(1H-1,3-benzodiazol-2-yl)-N-benzylacetamide

• IUPAC Name: 2-(1H-benzimidazol-2-yl)-N-benzylacetamide
• InChI: InChI=1S/C16H15N3O/c20-16(17-11-12-6-2-1-3-7-12)10-15-18-13-8-4-5-9-14(13)19-15/h1-9H,10-11H2,(H,17,20)(H,18,19)
• InChI Key: KSTIAOGPYOAVEH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)CC2=NC3=CC=CC=C3N2
• Molecular Formula: C16H15N3O
• Molecular Weight: 265.31 g/mol

Description

2-(1H-1,3-benzodiazol-2-yl)-N-benzylacetamide , commonly referred to as 21HBMBA , belongs to the class of benzimidazole derivatives. It is a white crystalline compound with various aliases, including azaindole , 3-azindole , benzoglyoxaline , 1,3-diazaindene , and 3-benzodiazole .

Scientific Research Applications

Antioxidant Activity

Benzimidazole derivatives often possess antioxidant potential. In the case of 2-(1H-1,3-benzodiazol-2-yl)-N-benzylacetamide, it shows promise as an antioxidant. Researchers have evaluated its performance using several in-vitro assays:

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Antimicrobial Properties

The compound has been investigated for its antimicrobial activity against various strains:

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Anti-Cancer Potential

Although not explicitly mentioned for this compound, benzimidazole derivatives have been explored as potential anti-cancer agents. .

Drug Discovery

Given its structural features, 2-(1H-1,3-benzodiazol-2-yl)-N-benzylacetamide might serve as a scaffold for new drug development. .

Synthesis of Novel Compounds

The compound’s synthesis involves interesting reactions, such as hemi-synthesis from essential oils and click chemistry. .

Other Potential Applications

While not extensively studied, benzimidazole derivatives often find applications in fields like materials science, catalysis, and coordination chemistry. .